Cas no 2227903-73-1 (rac-methyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate)

• Product Name: rac-methyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate
• CAS No: 2227903-73-1
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 5993378
• PubChem ID: 165809890
• Update Time: 2025-05-18

rac-methyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate
• 2227903-73-1
• rac-methyl (3R,4S)-4-[4-(diethylamino)phenyl]pyrrolidine-3-carboxylate
• EN300-1454479

• Inchi： 1S/C16H24N2O2/c1-4-18(5-2)13-8-6-12(7-9-13)14-10-17-11-15(14)16(19)20-3/h6-9,14-15,17H,4-5,10-11H2,1-3H3/t14-,15+/m0/s1
• InChI Key： DSWRWYOSGLWDRO-LSDHHAIUSA-N
• SMILES： O(C)C([C@@H]1CNC[C@H]1C1C=CC(=CC=1)N(CC)CC)=O

Computed Properties

• Exact Mass: 276.183778013g/mol
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų

Additional information on rac-methyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate

Introduction to rac-methyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate (CAS No. 2227903-73-1)

Rac-methyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate (CAS No. 2227903-73-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a racemic mixture, meaning it consists of equal parts of two enantiomers, which are mirror images of each other. The unique structure and properties of this compound make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of rac-methyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate features a pyrrolidine ring with a substituted phenyl group and a diethylamino moiety. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an interesting target for further investigation. Recent studies have highlighted the potential of this compound in modulating various biological pathways, including those involved in neurotransmission and cellular signaling.

In the context of medicinal chemistry, the racemic nature of rac-methyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate is particularly noteworthy. Enantiomers can exhibit different biological activities and pharmacokinetic profiles, which can significantly impact the efficacy and safety of a drug. Therefore, understanding the behavior of both enantiomers is crucial for optimizing the therapeutic potential of this compound.

Recent research has focused on elucidating the mechanisms by which rac-methyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate interacts with biological targets. Studies have shown that this compound can bind to specific receptors and enzymes, modulating their activity in a dose-dependent manner. For instance, it has been reported to exhibit affinity for serotonin receptors, which are implicated in mood disorders such as depression and anxiety. This binding activity suggests that rac-methyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate could be a promising lead compound for the development of new antidepressant medications.

Beyond its potential as a therapeutic agent, rac-methyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate has also been explored for its utility in chemical synthesis and as a tool in biochemical research. Its unique structural features make it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. Additionally, its ability to interact with specific biological targets makes it a valuable probe for studying receptor-ligand interactions and signaling pathways.

The synthesis of rac-methyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate has been optimized through various synthetic routes, each offering different advantages in terms of yield and purity. One common approach involves the condensation of an appropriate pyrrolidine derivative with a substituted phenylcarboxylic acid followed by esterification with methyl alcohol. These synthetic methods have been refined to ensure high stereoselectivity and efficiency, making large-scale production feasible.

In terms of safety and regulatory considerations, rac-methyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate is subject to standard guidelines for handling and storage. Researchers working with this compound should adhere to best practices for laboratory safety to minimize risks associated with exposure or improper handling. Additionally, ongoing studies are evaluating the toxicity and pharmacokinetic properties of this compound to ensure its safe use in preclinical and clinical settings.

The future prospects for rac-methyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate are promising. As more data becomes available from preclinical studies and early-stage clinical trials, its potential as a therapeutic agent will become clearer. Furthermore, advancements in synthetic methods and analytical techniques will continue to enhance our understanding of this compound's properties and applications.

In conclusion, rac-methyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate (CAS No. 2227903-73-1) represents an exciting area of research at the intersection of medicinal chemistry and pharmaceutical science. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a novel therapeutic agent or research tool.